Cas no 131669-35-7 (D-Aspartic acid,N-[(1S)-1,2-dicarboxyethyl]-, rel-)

• Product Name: D-Aspartic acid,N-[(1S)-1,2-dicarboxyethyl]-, rel-
• CAS No: 131669-35-7
• MF: C₈H₁₁NO₈
• MW: 249.174843072891
• CID: 216238
• PubChem ID: 131409
• Update Time: 2025-04-19

D-Aspartic acid,N-[(1S)-1,2-dicarboxyethyl]-, rel- Chemical and Physical Properties

Names and Identifiers

• D-Aspartic acid,N-[(1S)-1,2-dicarboxyethyl]-, rel-
• iminodisuccinic acid
• 2,2'-iminodibutanedioic acid (non-preferred name)
• 131669-35-7
• N-(1,2-Dicarboxyethyl)-DL-aspartic acid
• 2,2'-iminodisuccinic acid
• iminodisuccinate
• imidodisuccinic acid
• NS00095776
• 7408-20-0
• SCHEMBL22019
• 2,2'-Azanediyldibutanedioic acid (non-preferred name)
• DTXSID00861375
• 2,2'-azanediyldisuccinic acid
• UNII-BJZ451DI42
• DL-Aspartic acid, N-(1,2-dicarboxyethyl)-
• PQHYOGIRXOKOEJ-UHFFFAOYSA-N
• BJZ451DI42
• AKOS030524279
• Iminodisuccinic acid [MI]
• 2-(1,2-dicarboxyethylamino)butanedioic acid
• Q27274711

• Inchi： 1S/C8H11NO8/c10-5(11)1-3(7(14)15)9-4(8(16)17)2-6(12)13/h3-4,9H,1-2H2,(H,10,11)(H,12,13)(H,14,15)(H,16,17)
• InChI Key： PQHYOGIRXOKOEJ-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)NC(C(=O)O)CC(=O)O)=O

Computed Properties

• Exact Mass: 249.04843
• Monoisotopic Mass: 249.048466
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 161
• XLogP3: -4.2

Experimental Properties

• Density: 1.676
• Boiling Point: 465.5°Cat760mmHg
• Flash Point: 235.4°C
• Refractive Index: 1.571
• PSA: 161.23